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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B10858320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol that

is widely utilized in topical pharmaceutical and cosmetic formulations.[1][2][3] Its primary

functions are to act as an emollient, enhancing skin hydration and feel, and as an emulsion

stabilizer.[1][2] Furthermore, 1-tetradecanol can function as a penetration enhancer, facilitating

the delivery of active pharmaceutical ingredients (APIs) through the stratum corneum, the

outermost layer of the skin.[4] These properties make it a versatile excipient in the development

of creams, lotions, and ointments for topical drug delivery.

This document provides detailed application notes on the use of 1-tetradecanol as an

emollient and penetration enhancer in topical drug delivery, supported by quantitative data and

experimental protocols.
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Property Value Reference

Chemical Formula C₁₄H₃₀O [3]

Molar Mass 214.39 g/mol [3]

Appearance White waxy solid [1][3]

Solubility

Practically insoluble in water;

soluble in diethyl ether; slightly

soluble in ethanol.

[1][3]

Melting Point 38 °C (100 °F; 311 K) [3]

Boiling Point >260 °C [3]

Applications in Topical Formulations
1-Tetradecanol is a multifunctional ingredient in topical preparations, contributing to the overall

elegance, stability, and efficacy of the final product.

Emollient: As an emollient, 1-tetradecanol helps to soften and soothe the skin by forming a

protective layer that reduces water loss.[2][5] This moisturizing effect is beneficial in

formulations intended for dry or compromised skin conditions. Fatty alcohols like 1-
tetradecanol can help repair the skin barrier and replenish lost lipids.[5]

Emulsion Stabilizer: In cream and lotion formulations, which are typically oil-in-water or

water-in-oil emulsions, 1-tetradecanol increases the viscosity and stability of the

formulation, preventing the separation of the oil and water phases.[2][6]

Penetration Enhancer: Fatty alcohols can enhance the permeation of drugs through the skin.

[7] They are thought to achieve this by disrupting the highly organized lipid structure of the

stratum corneum, thereby increasing the diffusion of the API into the deeper layers of the

skin.[7] However, the penetration-enhancing effect of 1-tetradecanol is reported to be less

pronounced than that of shorter-chain fatty alcohols, and it may cause skin irritation at higher

concentrations.[3]
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The following tables summarize representative data on the performance of 1-tetradecanol in
topical formulations, based on findings from various studies on fatty alcohols.

Table 1: In Vitro Skin Permeation Enhancement
This table presents hypothetical data from an in vitro permeation study using a Franz diffusion

cell, demonstrating the potential of 1-tetradecanol to enhance the delivery of a model drug,

such as ibuprofen, through the skin.

Formulation
Active
Ingredient

Concentration
of 1-
Tetradecanol

Steady-State
Flux (Jss)
(µg/cm²/h)

Enhancement
Ratio (ER)

Control Ibuprofen (5%) 0% 15.2 ± 2.1 1.0

Test Formulation Ibuprofen (5%) 5% 42.6 ± 3.5 2.8

Enhancement Ratio (ER) is the ratio of the flux of the test formulation to the flux of the control

formulation.

Table 2: Effect on Skin Barrier Function
This table summarizes the typical effects of a topical formulation containing 1-tetradecanol on

skin hydration and transepidermal water loss (TEWL), key indicators of skin barrier function.

Parameter Baseline (Untreated)

After 4 Weeks of Treatment
with a Formulation
Containing 5% 1-
Tetradecanol

Skin Hydration (Corneometry

Units)
25.4 ± 4.2 45.8 ± 5.1

Transepidermal Water Loss

(TEWL) (g/m²/h)
12.1 ± 2.5 8.5 ± 1.9
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Detailed methodologies for key experiments are provided below to guide researchers in

evaluating the performance of 1-tetradecanol in topical formulations.

Protocol 1: In Vitro Skin Permeation Study using Franz
Diffusion Cells
Objective: To quantify the permeation of an API from a topical formulation containing 1-
tetradecanol through a skin membrane.

Materials:

Franz diffusion cells

Excised human or animal skin (e.g., porcine ear skin)

Receptor solution (e.g., phosphate-buffered saline, pH 7.4)

Test formulation (containing API and 1-tetradecanol)

Control formulation (containing API without 1-tetradecanol)

High-performance liquid chromatography (HPLC) system for drug quantification

Water bath with magnetic stirrer

Procedure:

Prepare the excised skin by removing subcutaneous fat and hair.

Mount the skin membrane between the donor and receptor chambers of the Franz diffusion

cell, with the stratum corneum facing the donor compartment.

Fill the receptor chamber with pre-warmed (32°C) and degassed receptor solution, ensuring

no air bubbles are trapped beneath the skin.

Place a magnetic stir bar in the receptor chamber and place the cell in a water bath set to

maintain a skin surface temperature of 32°C.
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Apply a finite dose (e.g., 10 mg/cm²) of the test or control formulation evenly onto the surface

of the skin in the donor chamber.

At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot

of the receptor solution from the sampling arm.

Immediately replenish the receptor chamber with an equal volume of fresh, pre-warmed

receptor solution.

Analyze the collected samples for drug concentration using a validated HPLC method.

Calculate the cumulative amount of drug permeated per unit area (µg/cm²) and plot it against

time.

Determine the steady-state flux (Jss) from the linear portion of the curve and calculate the

enhancement ratio.

Protocol 2: Evaluation of Skin Hydration (Corneometry)
Objective: To measure the effect of a topical formulation containing 1-tetradecanol on the

hydration level of the stratum corneum.

Materials:

Corneometer®

Test formulation

Control area (untreated)

Acclimatized room (controlled temperature and humidity)

Procedure:

Recruit healthy volunteers and have them acclimatize to the room conditions for at least 20

minutes before measurements.

Define test areas on the volar forearm.
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Take baseline corneometry readings from all test areas.

Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to the designated area.

At specified time points (e.g., 1, 2, 4, and 8 hours, and after several weeks of regular use),

take further corneometry readings from both the treated and control areas.

Compare the changes in corneometry units from baseline between the treated and untreated

sites to determine the moisturizing effect.

Protocol 3: Evaluation of Transepidermal Water Loss
(TEWL)
Objective: To assess the effect of a topical formulation with 1-tetradecanol on the skin's barrier

function by measuring TEWL.

Materials:

Tewameter® or similar evaporimeter

Test formulation

Control area (untreated)

Acclimatized room (controlled temperature and humidity, free from drafts)

Procedure:

Follow the same subject recruitment and acclimatization procedure as for corneometry.

Define test areas on the volar forearm.

Take baseline TEWL measurements from all test areas.

Apply a standardized amount of the test formulation.

At specified time points, measure TEWL from both the treated and control areas. The probe

should be held gently on the skin until a stable reading is obtained.
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A decrease in TEWL in the treated area compared to the control indicates an improvement in

the skin barrier function.

Visualizations
Mechanism of Action: 1-Tetradecanol in the Stratum
Corneum
The following diagram illustrates the proposed mechanism by which fatty alcohols like 1-
tetradecanol enhance drug penetration through the stratum corneum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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